Cas no 62033-75-4 (1H-Pyrrole-2-carboxaldehyde, 1-(4,5-dimethyl-2-thienyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 1-(4,5-dimethyl-2-thienyl)-
• CAS No: 62033-75-4
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 460131
• PubChem ID: 71390511
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde, 1-(4,5-dimethyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 1-(4,5-dimethyl-2-thienyl)-
• 1-(4,5-dimethylthiophen-2-yl)pyrrole-2-carbaldehyde
• 62033-75-4
• DTXSID10812414
• 1-(4,5-Dimethylthiophen-2-yl)-1H-pyrrole-2-carbaldehyde

• Inchi： 1S/C11H11NOS/c1-8-6-11(14-9(8)2)12-5-3-4-10(12)7-13/h3-7H,1-2H3
• InChI Key： JPSKVTQXDCLWBX-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)C=C1N1C=CC=C1C=O

Computed Properties

• Exact Mass: 205.05623
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 22